Cas no 2244439-39-0 (2-Pyridinamine, 4-(1-cyclopropyl-1H-pyrazol-4-yl)-)

• Product Name: 2-Pyridinamine, 4-(1-cyclopropyl-1H-pyrazol-4-yl)-
• CAS No: 2244439-39-0
• MF: C₁₁H₁₂N₄
• MW: 200.2397813797
• CID: 5174736
• Update Time: 2025-10-28

2-Pyridinamine, 4-(1-cyclopropyl-1H-pyrazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, 4-(1-cyclopropyl-1H-pyrazol-4-yl)-
• 4-(1-cyclopropyl-1H-pyrazol-4-yl)pyridin-2-amine

• Inchi： 1S/C11H12N4/c12-11-5-8(3-4-13-11)9-6-14-15(7-9)10-1-2-10/h3-7,10H,1-2H2,(H2,12,13)
• InChI Key： NWCPDJXCDWLHEJ-UHFFFAOYSA-N
• SMILES： C1(N)=NC=CC(C2=CN(C3CC3)N=C2)=C1

Additional information on 2-Pyridinamine, 4-(1-cyclopropyl-1H-pyrazol-4-yl)-

2-Pyridinamine, 4-(1-cyclopropyl-1H-pyrazol-4-yl)-: A Comprehensive Overview

2-Pyridinamine, 4-(1-cyclopropyl-1H-pyrazol-4-yl)- (CAS No. 2244439-39-0) is a fascinating compound that has garnered significant attention in the fields of organic synthesis and pharmacology. This compound, characterized by its unique structure featuring a pyridinamine core and a substituted pyrazole group, has emerged as a promising candidate in drug discovery and development. The integration of these structural motifs not only enhances its chemical versatility but also positions it as a valuable tool in exploring novel therapeutic interventions.

The molecular structure of 2-Pyridinamine, 4-(1-cyclopropyl-1H-pyrazol-4-yl)- is defined by the presence of a pyridine ring with an amino group at the 2-position and a substituted pyrazole moiety at the 4-position. The pyrazole ring is further substituted with a cyclopropyl group, introducing additional complexity and potential for bioactivity. This combination of heterocyclic rings provides a rich platform for exploring various chemical reactions and biological interactions.

Recent studies have highlighted the potential of pyridinamines in medicinal chemistry, particularly in the design of kinase inhibitors and other enzyme-targeted therapies. The incorporation of the pyrazole group in this compound adds another layer of functionality, as pyrazoles are known for their ability to engage in hydrogen bonding and π-interactions, which are critical for molecular recognition and binding affinity. Furthermore, the cyclopropyl substituent introduces steric effects and strain that can modulate the compound's pharmacokinetic properties and enhance its bioavailability.

From a synthetic standpoint, 2-Pyridinamine, 4-(1-cyclopropyl-1H-pyrazol-4-yl)- can be synthesized through a variety of methods, including coupling reactions, cyclization processes, and cross-coupling techniques. These methods leverage the reactivity of nitrogen-containing heterocycles and allow for precise control over the compound's structure. Recent advancements in catalytic asymmetric synthesis have also opened new avenues for producing enantiomerically enriched versions of this compound, which could be invaluable for studying stereochemical effects in biological systems.

In terms of biological activity, 2-Pyridinamine, 4-(1-cyclopropyl-1H-pyrazol-4-yl)- has shown promise in preclinical studies targeting various disease states. For instance, research has demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential utility in treating conditions such as arthritis or neurodegenerative diseases. Additionally, studies have explored its role as a modulator of ion channels, highlighting its potential in addressing disorders related to neuronal excitability.

The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have provided insights into its binding modes with target proteins, while quantum mechanical calculations have shed light on its electronic structure and reactivity. These computational approaches complement experimental findings and facilitate the rational design of improved analogs with enhanced potency and selectivity.

Looking ahead, 2-Pyridinamine, 4-(1-cyclopropyl-1H-pyrazol-4-yl)- represents a valuable lead compound for further exploration in drug discovery programs. Its unique combination of structural features positions it as a versatile scaffold for developing novel therapeutics across diverse therapeutic areas. Continued research into its synthesis, biological activity, and pharmacokinetics will undoubtedly unlock new opportunities for leveraging this compound's potential in advancing human health.